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Compound of Interest

Compound Name: 4-Ethoxy-2-butanol

CAS No.: 53892-34-5

Cat. No.: B13255081

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Ethoxy-2-butanol, with the CAS number 53892-34-5, is a bifunctional organic compound

containing both a hydroxyl and an ether group.[1] Its structure as a secondary alcohol and an

ether suggests its potential utility as a versatile intermediate in organic synthesis and as a

building block in the development of more complex molecules.[1] This technical guide provides

a comprehensive overview of its chemical properties, synthesis, potential applications, and

safety considerations, with a focus on information relevant to researchers in the chemical and

pharmaceutical sciences.

Chemical and Physical Properties
4-Ethoxy-2-butanol is a colorless liquid with a molecular formula of C6H14O2 and a molecular

weight of 118.17 g/mol .[2] A summary of its key chemical and physical properties is presented

in Table 1.

Table 1: Chemical and Physical Properties of 4-Ethoxy-2-butanol
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Property Value Reference

CAS Number 53892-34-5 [2]

Molecular Formula C6H14O2 [2]

Molecular Weight 118.17 g/mol [2]

IUPAC Name 4-ethoxybutan-2-ol [2]

Synonyms
4-Ethoxy-2-butanol, 2-ethoxy

ethyl ethanol
[2]

Appearance Colorless liquid (predicted)

Boiling Point Not available

Melting Point Not available

Density Not available

Solubility Not available

Flash Point Not available

Synthesis and Purification
The synthesis of 4-ethoxy-2-butanol can be achieved through several established organic

chemistry reactions. The primary routes involve the formation of the ether linkage.

Experimental Protocol: Williamson Ether Synthesis
(Proposed)
This protocol describes a plausible method for the synthesis of 4-ethoxy-2-butanol based on

the well-established Williamson ether synthesis. This involves the reaction of a suitable halo-

alcohol with an alkoxide.

Reaction:

Materials:

4-chloro-2-butanol
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Sodium ethoxide (NaOEt)

Anhydrous ethanol (EtOH)

Diethyl ether

Saturated aqueous ammonium chloride (NH4Cl) solution

Anhydrous magnesium sulfate (MgSO4)

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 4-

chloro-2-butanol (1 equivalent) in anhydrous ethanol.

Add sodium ethoxide (1.1 equivalents) to the solution.

Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress

by thin-layer chromatography (TLC).

After completion, cool the reaction mixture to room temperature and remove the ethanol

under reduced pressure.

Partition the residue between diethyl ether and a saturated aqueous ammonium chloride

solution.

Separate the organic layer, wash with brine, and dry over anhydrous magnesium sulfate.

Filter the drying agent and concentrate the organic layer under reduced pressure to obtain

the crude product.

Purify the crude 4-ethoxy-2-butanol by fractional distillation under reduced pressure.

Diagram 1: Synthesis Workflow for 4-Ethoxy-2-butanol
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Caption: Proposed workflow for the synthesis of 4-Ethoxy-2-butanol.

Spectroscopic Data
Characterization of 4-ethoxy-2-butanol is typically performed using standard spectroscopic

techniques.

Table 2: Spectroscopic Data for 4-Ethoxy-2-butanol

Technique Data Reference

¹³C NMR
Spectral data available in

PubChem.
[2]

IR
Spectral data available in

PubChem.
[2]

MS Not available

Biological Activity and Toxicological Information
As of the latest literature review, there are no specific studies detailing the biological activity,

signaling pathways, or toxicological profile of 4-ethoxy-2-butanol. However, based on its

chemical structure as an alkoxy alcohol, some general considerations can be inferred.

Potential Biological Interactions
The presence of both a hydroxyl and an ether group suggests that 4-ethoxy-2-butanol could

participate in hydrogen bonding and hydrophobic interactions with biological macromolecules.

[1] This dual character might enable it to act as a substrate or inhibitor in various enzymatic

pathways.[1]
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A study on novel hydrophilic chiral 2-alkoxy-1,4-butanediamine platinum (II) complexes, which

share the alkoxy functional group, demonstrated in vitro cytotoxicity against human cancer cell

lines.[3] This suggests that the alkoxy moiety can be a component of biologically active

molecules, although this is not direct evidence of activity for 4-ethoxy-2-butanol itself.

Toxicological Considerations
Comprehensive toxicological data for 4-ethoxy-2-butanol is not available. However,

information on the broader class of ethoxylates of aliphatic alcohols provides some general

guidance. This class of compounds can cause skin and eye irritation, and some are classified

as harmful if swallowed.[4] It is therefore prudent to handle 4-ethoxy-2-butanol with

appropriate personal protective equipment (PPE) in a well-ventilated area.

Diagram 2: Potential Biological Interactions
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Caption: Potential non-covalent interactions of 4-Ethoxy-2-butanol.

Applications in Research and Drug Development
While specific applications for 4-ethoxy-2-butanol are not well-documented in peer-reviewed

literature, its structure suggests several potential uses for researchers.

Synthetic Intermediate: Its bifunctional nature makes it a useful building block for the

synthesis of more complex molecules, including potential drug candidates. The hydroxyl

group can be further functionalized or oxidized, while the ether linkage is generally stable

under many reaction conditions.
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Tracer or Probe Development: The ethoxy group could potentially be labeled with isotopes

(e.g., ¹³C, ¹⁴C) to create tracers for metabolic or pharmacokinetic studies.

Fragment-Based Drug Discovery: As a small molecule with defined chemical features, it

could be used in fragment-based screening to identify lead compounds that bind to biological

targets.

Conclusion
4-Ethoxy-2-butanol is a chemical compound with potential applications in synthetic chemistry

and drug discovery. While detailed experimental and biological data are currently limited in the

public domain, this guide provides a foundational understanding of its properties, a plausible

synthetic route, and potential areas of investigation. Further research is warranted to fully

elucidate its reactivity, biological activity, and toxicological profile to enable its broader

application in scientific research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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